Cas no 2387596-98-5 (ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate)

• Product Name: ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate
• CAS No: 2387596-98-5
• MF: C₁₃H₁₅ClIN₃O₂
• MW: 407.634574174881
• CID: 5294339
• Update Time: 2026-03-10

ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(7-chloro-3-iodo-2-methylpyrazolo[1,5-a]pyrimidin-5-yl)-2-methylpropanoate
• starbld0042485
• Pyrazolo[1,5-a]pyrimidine-5-acetic acid, 7-chloro-3-iodo-α,α,2-trimethyl-, ethyl ester
• ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate

• Inchi： 1S/C13H15ClIN3O2/c1-5-20-12(19)13(3,4)8-6-9(14)18-11(16-8)10(15)7(2)17-18/h6H,5H2,1-4H3
• InChI Key： DIWKLPBEYLQLHZ-UHFFFAOYSA-N
• SMILES： IC1C(C)=NN2C(=CC(C(C(=O)OCC)(C)C)=NC2=1)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 383
• XLogP3: 3.5
• Topological Polar Surface Area: 56.5

Additional information on ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate

Professional Introduction to Ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate (CAS No: 2387596-98-5)

Ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate (CAS No: 2387596-98-5) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the pyrazolo[1,5-a]pyrimidine class, a heterocyclic structure known for its broad spectrum of biological activities. The presence of both chloro and iodo substituents on the pyrazolo[1,5-a]pyrimidine core enhances its potential as a versatile intermediate in the synthesis of novel therapeutic agents.

The molecular structure of Ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate is characterized by a complex arrangement of atoms that contributes to its unique chemical properties. The ester functionality at the end of the molecule not only influences its solubility but also serves as a crucial site for further chemical modifications. This compound has been extensively studied for its potential applications in the development of drugs targeting various diseases, including cancer and inflammatory disorders.

In recent years, there has been a surge in research focused on developing small molecule inhibitors that can modulate the activity of key enzymes and receptors involved in disease pathways. Pyrazolo[1,5-a]pyrimidine derivatives have emerged as promising candidates due to their ability to interact with biological targets in a highly specific manner. The specific substitution pattern in Ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate, particularly the chloro and iodo groups, has been strategically designed to enhance binding affinity and selectivity.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex pyrazolo[1,5-a]pyrimidine core. These methods not only improve efficiency but also allow for greater flexibility in modifying the structure for different applications.

One of the most compelling aspects of Ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate is its potential as a building block for more complex molecules. Researchers have leveraged its reactive sites to develop novel derivatives with enhanced pharmacological properties. For instance, studies have shown that modifications at the ester group can significantly alter the metabolic stability and bioavailability of the compound, making it more suitable for therapeutic use.

The biological activity of Ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate has been thoroughly investigated in various preclinical models. Initial studies have revealed promising results in inhibiting key enzymes involved in cancer progression. The chloro and iodo substituents play a critical role in mediating these interactions by enhancing binding affinity to target proteins. Furthermore, the compound has shown potential in modulating inflammatory pathways, making it a candidate for treating chronic inflammatory diseases.

The pharmacokinetic profile of Ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yl)-2-methyl-propanoate is another area of active research. Understanding how the compound is absorbed, distributed, metabolized, and excreted is crucial for optimizing its therapeutic efficacy. Advanced computational methods have been used to predict and simulate these processes, providing valuable insights into potential dosing regimens and drug formulations.

In conclusion, Ethyl 2-(7-chloro-3-iodo-2-methyl-pyrazolo[1,5-a]pyrimidin-5-yli)l)-2-methyl-propanoate(CAS No: ^_2387596) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for researchers developing new treatments for various diseases. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a pivotal role in shaping the future of medicine.